Cas no 478046-84-3 (4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile)

• Product Name: 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile
• CAS No: 478046-84-3
• MDL: MFCD02186850
• CID: 4653313
• Update Time: 2025-06-13

4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile

• MDL： MFCD02186850

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile

Introduction to 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile (CAS No. 478046-84-3)

4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 478046-84-3, represents a confluence of advanced chemical synthesis and potential therapeutic applications. Its molecular structure incorporates a benzenecarbonitrile moiety linked to a piperazine ring sulfonated with a 2,4-dichlorophenyl group, creating a molecule with distinct chemical reactivity and biological relevance.

The synthesis of such complex molecules is a testament to the progress in organic chemistry, particularly in the realm of heterocyclic compounds. The presence of the piperazine ring is particularly noteworthy, as piperazine derivatives are widely recognized for their role in medicinal chemistry. They exhibit a broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The incorporation of the sulfonyl group further enhances the compound's potential pharmacological profile by introducing additional sites for interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for drug discovery. The benzenecarbonitrile group in 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile adds another layer of complexity and functionality, making it an attractive candidate for further exploration. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and cyclization reactions, which can be harnessed for the synthesis of more complex derivatives.

The significance of this compound is further underscored by its potential applications in the development of new therapeutic agents. Current research in pharmaceutical chemistry often involves modifying existing molecular frameworks to improve efficacy and reduce side effects. The structural features of 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile make it a promising candidate for such modifications. For instance, the sulfonyl group can be readily modified to introduce different substituents that may enhance binding affinity or selectivity towards specific biological targets.

Moreover, the compound's dual functionality—combining both the benzenecarbonitrile and piperazine moieties—provides a rich chemical space for innovation. This duality allows for the exploration of multiple pharmacological pathways simultaneously, which is often crucial in developing drugs that target complex diseases. The 2,4-dichlorophenyl group adds another dimension to this complexity by influencing electronic distribution and steric interactions within the molecule.

The synthesis of 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. Key steps include the formation of the piperazine-sulfonamide bond followed by coupling with the benzenecarbonitrile moiety. Each step requires careful optimization to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making it feasible to produce complex molecules like this one on a larger scale.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit potent effects on various disease-related pathways. The piperazine moiety is known to interact with neurotransmitter receptors, making it relevant for central nervous system disorders. Additionally, the sulfonyl group has been shown to modulate enzyme activity in several metabolic pathways. These findings position 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile as a valuable scaffold for drug discovery efforts aimed at addressing these conditions.

The compound's potential extends beyond traditional pharmaceutical applications. It serves as a versatile building block for more complex molecules through further functionalization. For instance, introducing additional substituents or altering electronic properties can lead to novel compounds with enhanced therapeutic profiles. This flexibility underscores the importance of having well-characterized starting materials like this one in medicinal chemistry research.

Recent advancements in computational chemistry have also facilitated the study of such complex molecules. Molecular modeling techniques allow researchers to predict how 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile will interact with biological targets at an atomic level. This information is crucial for designing experiments and optimizing synthetic routes before moving into expensive wet-lab investigations. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The safety and regulatory aspects of working with 4-{4-(2,4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile are also important considerations. While not classified as hazardous under standard definitions, proper handling procedures should still be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods when handling powders or solutions.

In conclusion，the compound 4-{4-(2, 4-Dichlorophenyl)sulfonylpiperazino}benzenecarbonitrile (CAS No. 478046-84-3) represents an exciting frontier in pharmaceutical chemistry. Its unique structure，combining multiple functional groups，makes it a promising candidate for drug development efforts targeting various diseases。The ongoing research into its synthesis，biological activity，and potential applications highlights its significance as both a scientific curiosity and a practical tool for medicinal chemists。As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies。